N-{[bis(4-methylphenyl)phosphoryl]methyl}-N-butyl-1-butanamine

• IUPAC Name: N-[bis(4-methylphenyl)phosphorylmethyl]-N-butylbutan-1-amine
• InChI: InChI=1S/C23H34NOP/c1-5-7-17-24(18-8-6-2)19-26(25,22-13-9-20(3)10-14-22)23-15-11-21(4)12-16-23/h9-16H,5-8,17-19H2,1-4H3
• InChI Key: OKOMTTCPHBPSRY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)CP(=O)(C1=CC=C(C=C1)C)C2=CC=C(C=C2)C
• Molecular Formula: C23H34NOP
• Molecular Weight: 371.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the typical features of amines and phosphoryl groups. The presence of the aromatic rings would likely result in distinct signals in spectroscopic analyses such as NMR.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the amine and phosphoryl groups. Amines can act as nucleophiles and bases, while phosphoryl groups can potentially undergo a variety of reactions depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the phosphoryl group could affect its solubility, while the amine group could influence its basicity.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use in a biological context, the amine group could potentially interact with biological targets, but this would depend on the specific context.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate care and protective measures.

Future Directions

The study and application of this compound would likely depend on its specific properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis, among others.